Cas no 1803723-12-7 (Ethyl 2-(difluoromethyl)-4-(2-oxopropyl)benzoate)

• Product Name: Ethyl 2-(difluoromethyl)-4-(2-oxopropyl)benzoate
• CAS No: 1803723-12-7
• MF: C₁₃H₁₄F₂O₃
• MW: 256.245271205902
• CID: 4958496
• Update Time: 2025-10-29

Ethyl 2-(difluoromethyl)-4-(2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-4-(2-oxopropyl)benzoate

• Inchi： 1S/C13H14F2O3/c1-3-18-13(17)10-5-4-9(6-8(2)16)7-11(10)12(14)15/h4-5,7,12H,3,6H2,1-2H3
• InChI Key： YFFCZUGSCUHIBQ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C(=O)OCC)CC(C)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 305
• XLogP3: 2.4
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 2-(difluoromethyl)-4-(2-oxopropyl)benzoate

Comprehensive Overview of Ethyl 2-(difluoromethyl)-4-(2-oxopropyl)benzoate (CAS No. 1803723-12-7)

Ethyl 2-(difluoromethyl)-4-(2-oxopropyl)benzoate (CAS No. 1803723-12-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This ester derivative, characterized by its difluoromethyl and 2-oxopropyl functional groups, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and crop protection formulations.

The compound's molecular structure, featuring a benzoate core with strategically placed substituents, contributes to its reactivity and versatility. In recent years, the demand for fluorinated compounds like Ethyl 2-(difluoromethyl)-4-(2-oxopropyl)benzoate has surged due to their enhanced metabolic stability and bioavailability—properties highly sought after in modern medicinal chemistry. This aligns with the growing trend of precision synthesis and green chemistry, where efficiency and environmental considerations drive innovation.

One of the most frequently asked questions in online searches revolves around the synthetic pathways for CAS No. 1803723-12-7. The compound is typically synthesized through multi-step organic reactions, including esterification and Friedel-Crafts acylation, with yields optimized for industrial-scale production. Its difluoromethyl group is particularly noteworthy, as fluorination often improves a molecule's lipophilicity and binding affinity—a hot topic in drug design forums and research publications.

In agrochemical applications, Ethyl 2-(difluoromethyl)-4-(2-oxopropyl)benzoate has shown promise as a precursor for novel pesticide formulations. With global agriculture facing challenges like pesticide resistance and regulatory restrictions, this compound's potential to contribute to next-generation crop protection solutions is a key area of exploration. Industry reports highlight its compatibility with sustainable farming practices, another trending topic among environmentally conscious stakeholders.

From a commercial perspective, the supply chain for CAS No. 1803723-12-7 remains robust, with manufacturers emphasizing high-purity grades for research and development purposes. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify the compound's purity and structural integrity—a critical consideration for laboratories adhering to Good Laboratory Practice (GLP) standards. This aligns with the broader scientific community's focus on reproducibility and data integrity.

Looking ahead, the scientific literature suggests expanding applications for Ethyl 2-(difluoromethyl)-4-(2-oxopropyl)benzoate in material science, particularly in the development of specialty polymers and coatings. Its unique combination of aromatic and aliphatic moieties offers intriguing possibilities for advanced material design, a subject of intense interest in nanotechnology circles. As with many fine chemicals, future research will likely explore its behavior under various catalytic conditions to unlock further synthetic utility.

For researchers investigating structure-activity relationships (SAR), this compound presents an interesting case study in how subtle modifications—like the introduction of a difluoromethyl group—can dramatically alter a molecule's properties. This principle is central to contemporary medicinal chemistry optimization strategies and frequently discussed in peer-reviewed journals. The compound's 2-oxopropyl side chain also offers handles for further derivatization, making it a flexible building block in multi-component reactions.

In conclusion, Ethyl 2-(difluoromethyl)-4-(2-oxopropyl)benzoate (CAS No. 1803723-12-7) represents a compelling example of modern synthetic chemistry's capabilities. Its diverse potential applications across industries, coupled with the scientific community's growing interest in fluorinated compounds, ensure its continued relevance in both academic and industrial settings. As research progresses, we anticipate new discoveries that will further elucidate this compound's full range of utilities and benefits.